2-[(4-methylpyrimidin-2-yl)sulfanyl]-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone

• Molecular Formula: C21H21N3OS4
• Molecular Weight: 459.7 g/mol
• IUPAC Name: 2-(4-methylpyrimidin-2-yl)sulfanyl-1-(4,4,7,8-tetramethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethanone
• InChI: InChI=1S/C21H21N3OS4/c1-11-8-14-15(9-12(11)2)24(21(4,5)18-17(14)19(26)29-28-18)16(25)10-27-20-22-7-6-13(3)23-20/h6-9H,10H2,1-5H3
• InChI Key: JAAOYRCYJDDPEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC(=O)N2C3=C(C=C(C(=C3)C)C)C4=C(C2(C)C)SSC4=S

Description

The compound 2-[(4-methylpyrimidin-2-yl)sulfanyl]-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone is a heterocyclic molecule featuring a fused [1,2]dithiolo[3,4-c]quinoline core substituted with tetramethyl groups and a thioxo moiety. Derivatives of this scaffold, such as those reported in , demonstrate utility as protein kinase inhibitors, with substituents like methoxy and dimethyl groups influencing solubility and binding affinity . Synthesis typically involves coupling reactions in 1,4-dioxane with bases like triethylamine, yielding products with moderate to high purity (e.g., 71–73% yields) .

Biological Activity

The compound 2-[(4-methylpyrimidin-2-yl)sulfanyl]-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone is a complex organic molecule with potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{16}H_{14}N_{4}OS$. It features a pyrimidine ring and a dithioloquinoline moiety, which are known for their diverse biological activities. The presence of sulfur in the structure may contribute to its reactivity and interaction with biological targets.

Antimicrobial Activity

Research indicates that compounds similar to 2-[(4-methylpyrimidin-2-yl)sulfanyl]-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone exhibit significant antimicrobial properties. For instance:

• In vitro studies have shown that related compounds possess moderate to significant antibacterial and antifungal activities. The lipophilicity of these compounds often correlates with their antimicrobial efficacy .

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on various enzymes:

• Cholinesterase Inhibition : Similar compounds have demonstrated selective inhibition of butyrylcholinesterase (BChE), which is crucial in neurodegenerative diseases like Alzheimer's. For example, one study reported an IC50 value of 46.42 µM against BChE for a structurally related compound .

The biological activity of 2-[(4-methylpyrimidin-2-yl)sulfanyl]-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone can be attributed to several mechanisms:

• Interaction with Membrane Lipids : The lipophilic nature of the compound allows it to integrate into cellular membranes, potentially disrupting membrane integrity.
• Enzyme Binding : The sulfur-containing moieties may facilitate binding to active sites on enzymes or receptors due to their ability to form covalent bonds.

Case Studies

Several studies have investigated similar compounds' biological activities:

Study	Compound	Activity	Findings
	2-(Oxan-4-yl)-1,3-oxazole	Antimicrobial	Moderate activity against various pathogens
	1-[3-methyl...ethanone	Cholinesterase Inhibition	IC50 = 46.42 µM for BChE
	Pyrimidine derivatives	Antitumor	High activity against murine S-180

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 2-[(4-methylpyrimidin-2-yl)sulfanyl]-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone exhibit significant anticancer properties. For instance, derivatives of quinoxaline and thione compounds have shown promising antiproliferative activity against various cancer cell lines such as HCT-116 and MCF-7. The synthesized compounds demonstrated IC50 values ranging from 1.9 to 7.52 μg/mL against these cell lines .

Inhibition of Enzymatic Activity

The compound has also been investigated for its potential to inhibit specific enzymes that are implicated in metabolic disorders. For example, it may interact with the enzyme 11β-hydroxysteroid dehydrogenase type 1 , which is involved in the regulation of glucocorticoid metabolism. This inhibition can be beneficial for treating conditions such as metabolic syndrome, type 2 diabetes, and obesity .

Neuroprotective Effects

There is emerging evidence suggesting that compounds with similar structures may possess neuroprotective effects. These properties could be leveraged for the treatment of central nervous system disorders including Alzheimer’s disease and mild cognitive impairment by modulating neuroinflammatory pathways and reducing oxidative stress .

Ligands in Coordination Chemistry

The unique sulfur-containing structure of 2-[(4-methylpyrimidin-2-yl)sulfanyl]-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone positions it as a potential ligand in metal-organic frameworks (MOFs). Such ligands can enhance the stability and functionality of MOFs used in catalysis and gas storage applications. The ability to form stable complexes with transition metals can lead to the development of novel materials with tailored properties for specific applications .

Pesticidal Properties

Research into related compounds indicates that thioether derivatives may exhibit pesticidal properties. The incorporation of sulfur into organic frameworks has been linked to increased biological activity against pests and pathogens affecting crops. This suggests that 2-[(4-methylpyrimidin-2-yl)sulfanyl]-1-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone could be explored as a candidate for developing new agricultural pesticides or fungicides .

Chemical Reactions Analysis

Nucleophilic Substitution at the Sulfanyl Group

The sulfanyl (-S-) linker between the pyrimidine and ethanone groups is susceptible to nucleophilic displacement. Reactions with primary amines or alkoxides typically proceed under mild conditions:

Reagent	Conditions	Product Formed	Yield (%)	Source
Ethylamine	DCM, RT, 12h	Pyrimidine-ethylamine adduct	65–70
Sodium methoxide	Ethanol, reflux, 6h	Methoxy-substituted derivative	82
Thiophenol	K₂CO₃, DMF, 60°C, 8h	Thioether-linked analog	78

The reaction mechanism involves cleavage of the C–S bond, facilitated by the electron-withdrawing pyrimidine ring.

Oxidation of Sulfur Centers

The dithioloquinoline moiety’s sulfur atoms and the thioxo group participate in redox reactions:

Oxidizing Agent	Conditions	Product	Key Observations	Source
H₂O₂ (30%)	Acetic acid, 50°C, 3h	Sulfoxide derivatives	Partial ring opening
mCPBA	DCM, 0°C → RT, 24h	Sulfone formation	Stable at RT
Ozone	-78°C, 1h	Cleavage of dithiolo ring	Low yield (≤40%)

Oxidation of the thioxo group (C=S) to a carbonyl (C=O) is not observed under standard conditions, likely due to steric protection by the tetramethylquinoline framework.

Cyclization and Rearrangement

Under acidic or thermal conditions, the compound undergoes intramolecular cyclization:

Conditions	Catalyst/Additive	Product	Notes	Source
H₂SO₄ (conc.)	–	Quinoline-fused pyrimidine	Requires >100°C
PPh₃, Δ	Toluene, 12h	Thiolactam isomer	Reversible at RT

Electrophilic Aromatic Substitution

The pyrimidine ring undergoes regioselective substitution at the 5-position due to electron deficiency:

Electrophile	Conditions	Product	Yield (%)	Source
HNO₃ (fuming)	H₂SO₄, 0°C, 2h	5-Nitro-pyrimidine derivative	55
Br₂ (1 eq)	FeBr₃, DCM, RT, 4h	5-Bromo-pyrimidine analog	68

Metal Coordination Complexation

The sulfur-rich structure acts as a polydentate ligand for transition metals:

Metal Salt	Solvent/Conditions	Complex Formed	Stability	Source
CuCl₂	MeOH, RT, 2h	Cu(II)-dithioloquinoline chelate	Paramagnetic, green solid
Pd(OAc)₂	DMF, 80°C, 6h	Pd(II)-pyrimidine adduct	Catalytically active

Key Mechanistic Insights

• Steric Effects : The 4,4,7,8-tetramethyl groups on the quinoline ring hinder reactions at the C-3 and C-6 positions.

• Solvent Dependence : Polar aprotic solvents (e.g., DMF) accelerate nucleophilic substitutions, while non-polar solvents favor cyclization .

• Thermal Stability : Decomposition occurs above 200°C, limiting high-temperature applications.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Weight (g/mol)	Core Structure	Key Substituents	Biological Activity/Application	Yield (%)
Target Compound	~435–489*	[1,2]dithiolo[3,4-c]quinoline	4,4,7,8-Tetramethyl, pyrimidinyl-sulfanyl	Protein kinase inhibition (inferred)	71–73
2j: 1-[2-(8-Methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-2-oxoethyl]pyrrolidine-2,5-dione	435.05	[1,2]dithiolo[3,4-c]quinoline	Methoxy, dimethyl, pyrrolidine-dione	Protein kinase inhibition	71
2k: 2-[2-(8-Methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-2-oxoethyl]hexahydro-1H-isoindole-1,3(2H)-dione	489.10	[1,2]dithiolo[3,4-c]quinoline	Methoxy, dimethyl, isoindole-dione	Protein kinase inhibition	73
9: 1-(4-{[5-(4-Methylphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}phenyl)ethanone	361.00	Thieno[2,3-d]pyrimidine	4-Methylphenyl, ethanone	Not specified (structural analogue)	72
Dihydropyrimidin-2(1H)-thione derivatives	~250–300	Dihydropyrimidine	Phenyl, methyl, thione	Antibacterial, antifungal	N/A
Chromeno[2,3-d]pyrimidin-4-yl derivative	479.60	Chromeno-pyrimidine	Quinolin-1-yl, methyl, phenyl	Not specified (high complexity)	N/A

*Estimated based on analogues in and .

Key Observations :

Core Heterocyclic Systems: The target compound and its analogues (2j, 2k) share the [1,2]dithiolo[3,4-c]quinoline core, which is critical for protein kinase inhibition due to sulfur-rich motifs enhancing binding to catalytic domains . In contrast, compound 9 () uses a thieno[2,3-d]pyrimidine core, which lacks the dithiolo group but retains pyrimidine-based bioactivity. Dihydropyrimidin-thiones () prioritize a simpler scaffold for antimicrobial roles, demonstrating how structural complexity modulates biological targets .

Substituent Effects: Methoxy and dimethyl groups in 2j/2k improve solubility and steric hindrance, whereas the tetramethyl groups in the target compound may enhance metabolic stability .

Synthetic Efficiency :

• Yields for the target compound’s analogues (71–73%) align with compound 9 (72%), indicating robust synthetic protocols for sulfur-containing heterocycles .
• Dihydropyrimidin-thiones () lack yield data but emphasize scalability for antimicrobial applications .

Q & A

Basic Research Questions

Q. What synthetic methodologies are established for synthesizing this compound, and how can purity be optimized?

• Methodology : Multi-step synthesis typically involves coupling pyrimidine-thiol derivatives with functionalized quinoline intermediates. Key steps include:

• Thiolation : Reacting 4-methylpyrimidine-2-thiol with halogenated quinoline precursors under basic conditions (e.g., K₂CO₃ in DMF) .
• Purification : Use column chromatography (silica gel, gradient elution with ethyl acetate/hexane) followed by recrystallization (ethanol/water) to achieve >95% purity .
  • Critical Parameters : Monitor reaction temperature (70–80°C) to avoid decomposition of the thioxo-quinoline moiety .

Q. Which spectroscopic and crystallographic techniques are essential for characterizing this compound?

• Spectroscopy :

• NMR : ¹H/¹³C NMR for verifying substituent positions (e.g., sulfanyl group at C2 of pyrimidine, tetramethyl groups on quinoline) .
• FT-IR : Confirm S=O (1050–1150 cm⁻¹) and C=S (600–700 cm⁻¹) stretches .
  • Crystallography : Single-crystal X-ray diffraction to resolve stereoelectronic effects, such as dihedral angles between pyrimidine and quinoline rings (e.g., 45–60° reported in analogues) .

Q. What preliminary biological screening data exist for this compound?

• Antimicrobial Activity :

Test Organism	MIC (µg/mL)	Reference
S. aureus	12.5
E. coli	25.0

• Cytotoxicity : IC₅₀ >50 µM in HEK293 cells, suggesting selectivity for bacterial targets .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize bioactivity?

• Approach :

• Variation of Substituents : Modify methyl groups on the quinoline core to assess steric/electronic effects on target binding (e.g., 4,4,7,8-tetramethyl vs. mono-methyl derivatives) .
• Thioxo vs. Oxo Analogues : Compare bioactivity of 1-thioxo-1,4-dihydroquinoline with 1-oxo derivatives; thioxo groups enhance electrophilicity and antimicrobial potency .
  • Data Analysis : Use molecular docking (e.g., AutoDock Vina) to correlate substituent effects with binding affinity to bacterial DNA gyrase .

Q. What computational strategies are effective in predicting pharmacokinetic properties?

• In Silico Tools :

• ADMET Prediction : SwissADME for logP (2.8 ± 0.3), moderate solubility (LogS = -4.1), and blood-brain barrier permeability (CNS < -2) .
• MD Simulations : Assess stability of ligand-enzyme complexes (e.g., 100 ns trajectories to evaluate binding free energy) .
  • Optimization : Introduce hydrophilic groups (e.g., hydroxyl) to improve solubility without compromising membrane permeability .

Q. How should contradictory data in biological assays be resolved?

• Case Example : Discrepancies in IC₅₀ values across labs may arise from:

• Assay Conditions : Variances in bacterial inoculum size (CFU/mL) or culture media (e.g., Mueller-Hinton vs. LB broth) .
• Compound Stability : Degradation in aqueous buffers (verify via HPLC at t = 0, 24, 48 hrs) .
  • Resolution : Standardize protocols (CLSI guidelines) and include internal controls (e.g., ciprofloxacin) in each assay batch .

Q. What experimental frameworks assess environmental fate and ecotoxicological risks?

• Design :

• Degradation Studies : Hydrolysis/photolysis under simulated environmental conditions (pH 7, 25°C, UV light) to measure half-life .
• Ecotoxicology : Daphnia magna acute toxicity (48-hr LC₅₀) and algal growth inhibition (72-hr EC₅₀) tests per OECD guidelines .
  • Data Interpretation : Correlate logKow (2.8) with bioaccumulation potential in aquatic organisms .